Cas no 106283-33-4 (14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid)

• Product Name: 14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid
• CAS No: 106283-33-4
• MF: C₁₇H₁₁NO₅
• MW: 309.272944688797
• CID: 179372
• Update Time: 2023-08-03

14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Dibenz[cd,f]indole-3-carboxylicacid, 4,5-dihydro-2-hydroxy-1-methoxy-4-oxo-
• AristolactamD II
• Aristololactam D II
• 2-Hydroxy-1-methoxy-4-oxo-4,5-dihydrodibenzo[cd,f]indole-3-carboxylic acid
• 14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaen
• 14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid

• Inchi： 1S/C17H11NO5/c1-23-15-10-8-5-3-2-4-7(8)6-9-11(10)12(16(20)18-9)13(14(15)19)17(21)22/h2-6,19H,1H3,(H,18,20)(H,21,22)
• InChI Key： OJJZURBYSYZEQT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C(=O)O)=C2C(NC3C=C4C=CC=CC4=C1C2=3)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 523
• Topological Polar Surface Area: 95.9

Experimental Properties

• PSA: 99.35000
• LogP: 2.79070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams Aristolactams
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams